Cas no 433241-77-1 (1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 433241-77-1
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 6466059
• Update Time: 2025-06-14

1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline
• 1-((2,4-dimethyl-5-nitrophenyl)sulfonyl)-1,2,3,4-tetrahydroquinoline
• Quinoline, 1-[(2,4-dimethyl-5-nitrophenyl)sulfonyl]-1,2,3,4-tetrahydro-

• Inchi： 1S/C17H18N2O4S/c1-12-10-13(2)17(11-16(12)19(20)21)24(22,23)18-9-5-7-14-6-3-4-8-15(14)18/h3-4,6,8,10-11H,5,7,9H2,1-2H3
• InChI Key： DDEVAHAQQVSDGZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC([N+]([O-])=O)=C(C)C=C2C)(=O)=O)C2=C(C=CC=C2)CCC1

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 521.6±60.0 °C(Predicted)
• pka: -3.04±0.20(Predicted)

Additional information on 1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline

Research Brief on 1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline (CAS: 433241-77-1)

In recent years, the compound 1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline (CAS: 433241-77-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

The compound belongs to the tetrahydroquinoline class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the nitrobenzenesulfonyl group in the structure of 433241-77-1 suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

Recent studies have explored the synthesis of 1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline using novel catalytic methods, which have improved yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These methodological advancements are critical for ensuring reproducibility and scalability in potential industrial applications.

Preliminary biological evaluations have demonstrated that 433241-77-1 exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. In vitro assays using cell lines have shown that the compound can reduce the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. However, further studies are needed to elucidate its mechanism of action and optimize its pharmacological profile.

In addition to its anti-inflammatory properties, recent research has indicated that 1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline may have applications in oncology. Screening assays have revealed its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. These findings highlight the need for more comprehensive studies, including in vivo models, to assess its efficacy and safety.

Despite these promising results, challenges remain in the development of 433241-77-1 as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(2,4-dimethyl-5-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoline represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic accessibility make it a valuable scaffold for further exploration. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic potential across various disease models.